tert-Butyl (1S)-2-hydroxy-1-(methoxymethyl)ethylcarbamate
Overview
Description
The compound is a carbamate derivative. Carbamates are organic compounds derived from carbamic acid (NH2COOH). They have a wide range of applications, including use as solvents, pesticides, and pharmaceuticals .
Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include its melting point, boiling point, solubility, and reactivity. These properties are determined by the compound’s molecular structure .Scientific Research Applications
Synthesis and Organic Chemistry
Intermediate in Biologically Active Compounds : Tert-Butyl (1S)-2-hydroxy-1-(methoxymethyl)ethylcarbamate is a significant intermediate in synthesizing various biologically active compounds. An example includes its role in the synthesis of omisertinib (AZD9291), where a rapid synthetic method for the compound was established, showing its importance in pharmaceutical synthesis (Zhao et al., 2017).
Precursor for Foldamer Study : This compound has been identified as a precursor in the study of new classes of foldamer based on aza/α-dipeptide oligomerization. This research highlights its utility in the exploration of complex organic structures (Abbas et al., 2009).
Building Blocks in Organic Synthesis : The compound acts as a building block in organic synthesis. For example, tert-butyl (phenylsulfonyl)alkyl-N-hydroxycarbamates have been prepared using tert-butyl N-hydroxycarbamate, demonstrating its versatility in synthesizing various organic molecules (Guinchard et al., 2005).
Intermediate for Anti-inflammatory Agents : The compound has been used in the synthesis of potential anti-inflammatory agents, such as 3-(3,5-di-tert-butyl-4-hydroxybenzylidene)pyrrolidin-2-ones, demonstrating its application in medicinal chemistry (Ikuta et al., 1987).
Molecular and Structural Studies
Molecular Structure Analysis : The structure of tert-butyl (1S)-2-hydroxy-1-(methoxymethyl)ethylcarbamate has been analyzed to understand its molecular conformation and intermolecular interactions. This type of study is crucial for understanding the chemical properties and potential applications of the compound (Wu et al., 2011).
Role in Free Radical Scavenging : Research has explored the use of compounds such as tert-butyl (1S)-2-hydroxy-1-(methoxymethyl)ethylcarbamate in free radical scavenging, which is essential in understanding oxidative stress and potential therapeutic applications (Yamashita et al., 2000).
Environmental Degradation Studies : Studies have also looked at the biodegradation and fate of similar compounds in environmental settings, such as soil and groundwater. This research is vital for understanding the environmental impact and breakdown of chemical compounds (Thornton et al., 2020).
Safety and Hazards
properties
IUPAC Name |
tert-butyl N-[(2S)-1-hydroxy-3-methoxypropan-2-yl]carbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H19NO4/c1-9(2,3)14-8(12)10-7(5-11)6-13-4/h7,11H,5-6H2,1-4H3,(H,10,12)/t7-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CMWJWKLWQJMPMM-ZETCQYMHSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC(CO)COC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N[C@@H](CO)COC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H19NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
tert-Butyl (1S)-2-hydroxy-1-(methoxymethyl)ethylcarbamate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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